N-[(2-methylphenyl)methyl]spiro[4H-quinoxaline-3,4'-piperidine]-2-amine

• IUPAC Name: N-[(2-methylphenyl)methyl]spiro[4H-quinoxaline-3,4'-piperidine]-2-amine
• InChI: InChI=1S/C20H24N4/c1-15-6-2-3-7-16(15)14-22-19-20(10-12-21-13-11-20)24-18-9-5-4-8-17(18)23-19/h2-9,21,24H,10-14H2,1H3,(H,22,23)
• InChI Key: MJJOJTVHORCBHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC2=NC3=CC=CC=C3NC24CCNCC4
• Molecular Formula: C20H24N4
• Molecular Weight: 320.4 g/mol

Description

The compound identified as “N-[(2-methylphenyl)methyl]spiro[4H-quinoxaline-3,4'-piperidine]-2-amine” is a chemical substance with unique properties and applications It is important in various fields such as chemistry, biology, medicine, and industry

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of N-[(2-methylphenyl)methyl]spiro[4H-quinoxaline-3,4'-piperidine]-2-amine involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. The synthetic routes typically involve the use of various reagents and catalysts under controlled conditions to achieve the desired product.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up to meet the demand. This involves optimizing the reaction conditions and using large-scale equipment to produce the compound efficiently. The industrial production methods are designed to be cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions: N-[(2-methylphenyl)methyl]spiro[4H-quinoxaline-3,4'-piperidine]-2-amine undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: The common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products.

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. These products are often characterized by their unique chemical and physical properties, which make them suitable for various applications.

Scientific Research Applications

N-[(2-methylphenyl)methyl]spiro[4H-quinoxaline-3,4'-piperidine]-2-amine has a wide range of scientific research applications. In chemistry, it is used as a reagent for various reactions and as a building block for synthesizing more complex molecules. In biology, it is used to study cellular processes and molecular interactions. In medicine, this compound is investigated for its potential therapeutic effects and as a diagnostic tool. In industry, it is used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of N-[(2-methylphenyl)methyl]spiro[4H-quinoxaline-3,4'-piperidine]-2-amine involves its interaction with specific molecular targets and pathways. These interactions lead to various biological effects, which are studied to understand the compound’s potential applications. The molecular targets and pathways involved in the mechanism of action are identified through experimental studies and computational modeling.

Comparison with Similar Compounds

Similar Compounds: N-[(2-methylphenyl)methyl]spiro[4H-quinoxaline-3,4'-piperidine]-2-amine is compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar chemical structures and properties. These comparisons help to understand the advantages and limitations of this compound.

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and properties, which make it suitable for various applications. The compound’s unique features are identified through comparative studies with other similar compounds.